Cas no 1903405-20-8 ((4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone)

• Product Name: (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone
• CAS No: 1903405-20-8
• MF: C₂₅H₂₂N₂O₂S
• MW: 414.519384860992
• CID: 6034151
• PubChem ID: 92082536
• Update Time: 2025-06-09

(4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS025345323
• F6474-3623
• 8-({1-[4-(thiophen-3-yl)benzoyl]piperidin-4-yl}oxy)quinoline
• (4-quinolin-8-yloxypiperidin-1-yl)-(4-thiophen-3-ylphenyl)methanone
• 1903405-20-8
• (4-(quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone
• (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone

• Inchi： 1S/C25H22N2O2S/c28-25(20-8-6-18(7-9-20)21-12-16-30-17-21)27-14-10-22(11-15-27)29-23-5-1-3-19-4-2-13-26-24(19)23/h1-9,12-13,16-17,22H,10-11,14-15H2
• InChI Key： AVRLHVRYZDBCMK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)C(N1CCC(CC1)OC1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 414.14019912g/mol
• Monoisotopic Mass: 414.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.7Ų

Additional information on (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone

Introduction to (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone (CAS No. 1903405-20-8)

(4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone (CAS No. 1903405-20-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a quinoline-thiophene derivative, combines the pharmacological properties of quinoline and thiophene moieties, making it a promising candidate for various biological studies and drug development initiatives.

The molecular structure of (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone is characterized by a central ketone group linking a quinoline-thiophene hybrid. The quinoline ring, known for its broad spectrum of biological activities, including anti-inflammatory, antimalarial, and anticancer properties, plays a crucial role in the compound's pharmacological profile. The thiophene moiety, on the other hand, contributes to the compound's lipophilicity and enhances its ability to cross biological membranes, thereby improving its bioavailability.

Recent research has highlighted the potential of (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antiproliferative activity against several cancer cell lines, making it a potential lead compound for the development of new anticancer drugs.

In the context of neurodegenerative diseases, (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone has shown promise in modulating key signaling pathways involved in neuroprotection. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease. This property makes it an attractive candidate for further investigation in neuropharmacology.

The pharmacokinetic properties of (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone have also been studied extensively. Its high lipophilicity allows for efficient absorption through the gastrointestinal tract and good distribution to target tissues. Furthermore, the compound exhibits favorable metabolic stability and low toxicity, which are essential attributes for a drug candidate to progress through clinical trials.

In preclinical studies, (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone has demonstrated excellent efficacy in animal models of inflammation and cancer. For example, in a murine model of collagen-induced arthritis, treatment with this compound significantly reduced joint swelling and inflammation. Similarly, in xenograft models of human breast cancer, it showed potent antitumor activity by inducing apoptosis and inhibiting angiogenesis.

The mechanism of action of (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone is multifaceted. It has been shown to interact with multiple molecular targets involved in inflammation and cancer progression. One key mechanism is its ability to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the regulation of inflammatory responses and cell survival. Additionally, it can modulate the expression of genes involved in cell cycle regulation and apoptosis.

The synthesis of (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone involves several well-established chemical reactions. The quinoline-thiophene hybrid can be synthesized via a multi-step process that includes nucleophilic substitution reactions, coupling reactions, and ketone formation. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, (4-(Quinolin-8-yloxy)piperidin-1-yl)(4-(thiophen-3-y l)phen yl)meth an one (CAS No. 1903405 -20 -8) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.